Cas no 1689993-89-2 (rac-(3R,4R)-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1689993-89-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5844458
• PubChem ID: 105584012
• Update Time: 2025-07-15

rac-(3R,4R)-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 1689993-89-2
• EN300-1628028

• Inchi： 1S/C9H17NO2/c1-6(2)10-4-7(3)8(5-10)9(11)12/h6-8H,4-5H2,1-3H3,(H,11,12)/t7-,8-/m1/s1
• InChI Key： IBHPAHJVVAXZAO-HTQZYQBOSA-N
• SMILES： OC([C@@H]1CN(C(C)C)C[C@H]1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on rac-(3R,4R)-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid

Chemical Profile of rac-(3R,4R)-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic Acid (CAS No. 1689993-89-2)

Rac-(3R,4R-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, CAS No. 1689993-89-2) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of this compound, characterized by the 3R,4R configuration, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The molecular structure of rac-(3R,4R-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid), featuring a pyrrolidine ring substituted with a methyl group at the 4-position and an isopropyl group at the 1-position, contributes to its distinct chemical and biological profile. This arrangement not only influences its solubility and metabolic stability but also modulates its binding affinity to various enzymes and receptors. The carboxylic acid functionality at the 3-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as scaffolds for novel therapeutic agents. Studies have demonstrated that compounds with similar structural motifs exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The stereochemistry of these molecules is particularly critical, as even minor changes in configuration can significantly alter their pharmacological outcomes. Rac-(3R,4R-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid) represents an important case study in this context, where the precise stereochemical arrangement contributes to its unique pharmacological profile.

One of the most compelling aspects of rac-(3R,4R-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid) is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural features to develop derivatives with enhanced potency and selectivity. For instance, modifications at the methyl and isopropyl substituents have been explored to optimize interactions with specific biological targets. These efforts have led to the identification of novel compounds with promising preclinical activity in various disease models.

The synthesis of rac-(3R,4R-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid) presents unique challenges due to the need for precise stereocontrol during the construction of the pyrrolidine ring. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution techniques, have been employed to achieve the desired stereochemical purity. These approaches not only highlight the synthetic ingenuity required but also underscore the importance of robust synthetic strategies in medicinal chemistry.

The pharmacological evaluation of rac-(3R,4R-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid) has revealed intriguing interactions with several key biological targets. Initial studies have suggested that this compound may modulate neurotransmitter systems relevant to central nervous system disorders. The presence of both lipophilic and hydrophilic substituents enhances its ability to cross the blood-brain barrier, making it a candidate for treating neurological conditions such as depression and anxiety. Additionally, its structural similarity to known bioactive molecules suggests potential applications in other therapeutic areas.

In conclusion, rac-(3R,4R-4-methyl-1-(propan-2-yl)pyrrolidine-3-carboxylic acid, CAS No. 1689993-89-2) is a structurally fascinating compound with significant potential in pharmaceutical research and drug development. Its unique stereochemistry and functional group arrangement make it a valuable scaffold for designing novel therapeutic agents. As ongoing research continues to uncover new biological activities and synthetic strategies for this compound class, it is likely that rac-(3R,4R-4-methyl-1-(propan-2-y l)pyrrolidine - 3 - carboxylic acid b>) will remain at the forefront of medicinal chemistry innovation.